Cas no 42902-53-4 (1,2-Propanediol,3-[(4-methylphenyl)amino]-)
![1,2-Propanediol,3-[(4-methylphenyl)amino]- structure](https://www.kuujia.com/scimg/cas/42902-53-4x500.png)
42902-53-4 structure
Product name:1,2-Propanediol,3-[(4-methylphenyl)amino]-
1,2-Propanediol,3-[(4-methylphenyl)amino]- Chemical and Physical Properties
Names and Identifiers
-
- 1,2-Propanediol,3-[(4-methylphenyl)amino]-
- 3-(4-methylanilino)propane-1,2-diol
- 3-(p-Toluidino)-1,2-propanediol
- 42902-53-4
- DTXSID70962787
- 3-(p-Tolylamino)-1,2-propanediol
- 1,2-Propanediol, 3-(p-toluidino)-
- BRN 1103300
-
- Inchi: InChI=1S/C10H15NO2/c1-8-2-4-9(5-3-8)11-6-10(13)7-12/h2-5,10-13H,6-7H2,1H3
- InChI Key: UVRGEKVEVCNKET-UHFFFAOYSA-N
- SMILES: OCC(CNC1C=CC(C)=CC=1)O
Computed Properties
- Exact Mass: 181.11
- Monoisotopic Mass: 181.11
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 133
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 52.5Ų
Experimental Properties
- Density: 1.18
- Boiling Point: 396°C at 760 mmHg
- Flash Point: 187°C
- Refractive Index: 1.606
1,2-Propanediol,3-[(4-methylphenyl)amino]- Related Literature
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Xun-Hui Xu,Wen-Bin Liu,Xue Song,Li Zhou,Na Liu,Yuan-Yuan Zhu,Zong-Quan Wu Polym. Chem., 2021,12, 4838-4845
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Lulu Yao,Jiajun Gu,Weiqiang Wang,Tengfei Li,Dongling Ma,Qinglei Liu,Wang Zhang,Waseem Abbas,Ashkan Bahadoran,Di Zhang Nanoscale, 2019,11, 2138-2142
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Amanda Bongers,Berthorie Beauvoir,Nicholas Streja,Georg Northoff,Alison B. Flynn Chem. Educ. Res. Pract., 2020,21, 496-512
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R. Ghoreishi,G. J. Suppes RSC Adv., 2015,5, 68361-68368
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